5-Hydroxy-1H-indole-1-carboxylic acid

• CAS No.: 125502-72-9
• Molecular Formula: C9H7NO3
• Molecular Weight: 177.16 g/mol
• IUPAC Name: 5-hydroxyindole-1-carboxylic acid
• InChI: InChI=1S/C9H7NO3/c11-7-1-2-8-6(5-7)3-4-10(8)9(12)13/h1-5,11H,(H,12,13)
• InChI Key: SXAIULUWOVNPCS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CN2C(=O)O)C=C1O

Description

5-Hydroxy-1H-indole-1-carboxylic acid is a derivative of indole, a significant heterocyclic system found in many natural products and drugs. Indole derivatives are known for their diverse biological activities and are widely studied for their potential therapeutic applications .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Hydroxy-1H-indole-1-carboxylic acid typically involves the Fischer indole synthesis, where cyclohexanone and phenylhydrazine hydrochloride react under acidic conditions to form the indole ring . The reaction is often carried out using methanesulfonic acid under reflux in methanol, yielding the desired indole derivative .

Industrial Production Methods: Industrial production methods for indole derivatives often involve the use of catalysts and optimized reaction conditions to increase yield and efficiency. For example, the use of palladium chloride as a catalyst in the presence of bromamine-B oxidant has been reported for the preparation of anthranilic acids .

Chemical Reactions Analysis

Types of Reactions: 5-Hydroxy-1H-indole-1-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinonoid structures.

Reduction: Reduction reactions can convert the compound into different hydroxyindole derivatives.

Substitution: Electrophilic substitution reactions are common due to the aromatic nature of the indole ring.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Electrophilic substitution reactions often use reagents like halogens and sulfonyl chlorides.

Major Products Formed: The major products formed from these reactions include various substituted indole derivatives, which can have significant biological activities .

Scientific Research Applications

5-Hydroxy-1H-indole-1-carboxylic acid has a wide range of scientific research applications:

Chemistry: Used as a building block for the synthesis of complex organic molecules.

Biology: Studied for its role in cellular signaling and as a precursor to neurotransmitters.

Medicine: Investigated for its potential therapeutic effects, including antiviral, anti-inflammatory, and anticancer activities.

Industry: Utilized in the production of pharmaceuticals and as a precursor in the synthesis of various industrial chemicals.

Mechanism of Action

The mechanism of action of 5-Hydroxy-1H-indole-1-carboxylic acid involves its interaction with various molecular targets and pathways. It can act as a ligand for specific receptors, modulating their activity and influencing cellular processes. The compound’s effects are mediated through pathways involving neurotransmitter synthesis and signal transduction .

Comparison with Similar Compounds

• Indole-2-carboxylic acid
• 5-Hydroxyindole-2-carboxylic acid
• Indole-3-acetic acid

Comparison: 5-Hydroxy-1H-indole-1-carboxylic acid is unique due to its specific hydroxyl and carboxyl functional groups, which confer distinct chemical reactivity and biological activity compared to other indole derivatives . Its unique structure allows for specific interactions with biological targets, making it a valuable compound in scientific research and industrial applications .